Cas no 2300102-12-7 (6-chloroquinoline-8-sulfonyl fluoride)

• Product Name: 6-chloroquinoline-8-sulfonyl fluoride
• CAS No: 2300102-12-7
• MF: C₉H₅ClFNO₂S
• MW: 245.657903432846
• CID: 6556658
• PubChem ID: 165686071
• Update Time: 2025-07-27

6-chloroquinoline-8-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-chloroquinoline-8-sulfonyl fluoride
• 2300102-12-7
• EN300-1584186

• Inchi： 1S/C9H5ClFNO2S/c10-7-4-6-2-1-3-12-9(6)8(5-7)15(11,13)14/h1-5H
• InChI Key： MYKJWHJEAOKLOE-UHFFFAOYSA-N
• SMILES： ClC1=CC2=CC=CN=C2C(=C1)S(=O)(=O)F

Computed Properties

• Exact Mass: 244.9713554g/mol
• Monoisotopic Mass: 244.9713554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų

Additional information on 6-chloroquinoline-8-sulfonyl fluoride

Comprehensive Overview of 6-Chloroquinoline-8-sulfonyl fluoride (CAS No. 2300102-12-7): Properties, Applications, and Industry Insights

6-Chloroquinoline-8-sulfonyl fluoride (CAS No. 2300102-12-7) is a specialized sulfonyl fluoride derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique reactive properties. As a fluorinated quinoline compound, it serves as a versatile building block in organic synthesis, particularly in the development of bioactive molecules and covalent inhibitors. The presence of both chloro and sulfonyl fluoride groups enables selective modifications, making it invaluable for medicinal chemistry and drug discovery pipelines.

Recent trends in high-throughput screening and click chemistry have amplified the demand for 6-chloroquinoline-8-sulfonyl fluoride. Researchers are increasingly exploring its potential in proteomics and targeted protein degradation, aligning with the growing interest in PROTACs (Proteolysis-Targeting Chimeras). Its ability to form stable covalent bonds with nucleophilic residues (e.g., serine, cysteine) positions it as a key player in enzyme inhibition studies. Furthermore, the compound’s fluorine moiety enhances metabolic stability, a critical factor in optimizing lead compounds for clinical trials.

From a synthetic perspective, CAS No. 2300102-12-7 is often utilized in cross-coupling reactions and palladium-catalyzed transformations. Its compatibility with Suzuki-Miyaura and Buchwald-Hartwig reactions allows for efficient derivatization, addressing challenges in heterocyclic chemistry. Industry reports highlight its role in developing antimicrobial agents, with studies suggesting efficacy against resistant strains—a pressing concern amid rising antibiotic resistance globally.

Environmental and regulatory considerations are also shaping the discourse around 6-chloroquinoline-8-sulfonyl fluoride. Innovations in green chemistry emphasize solvent-free or aqueous-phase reactions to minimize waste, aligning with sustainable synthesis goals. Analytical techniques like LC-MS and NMR are routinely employed to validate purity, ensuring compliance with Good Manufacturing Practices (GMP) for pharmaceutical intermediates.

In summary, 6-chloroquinoline-8-sulfonyl fluoride (CAS No. 2300102-12-7) represents a convergence of chemical innovation and therapeutic potential. Its applications span drug design, material science, and catalysis, reflecting its multidisciplinary relevance. As research advances, this compound is poised to address unmet needs in precision medicine and industrial chemistry, making it a focal point for academic and commercial ventures alike.